BENGH@ Methodological & Application

Check Availability & Pricing

Epidemiological analysis of suicidal acts in
Europe by Roland Mergl

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Mergl

Cat. No.: B12323086

An Epidemiological Analysis of Suicidal Acts in Europe: Application Notes and Protocols based
on the research of Roland Mergl and colleagues.

These application notes provide a detailed summary and methodological breakdown of the
epidemiological analyses of suicidal acts in Europe, primarily focusing on the work of Roland
Mergl and his collaborators. The research, particularly the study "Suicide methods in Europe: a
gender-specific analysis of countries participating in the 'European Alliance Against
Depression'," offers significant insights into gender-specific patterns of suicide methods across
various European nations.

Data Presentation

The quantitative data from the studies are summarized below to facilitate comparison and
analysis by researchers, scientists, and drug development professionals.

Table 1: Overall Suicide Methods in 16 European
Countries by Gender (2000-2004/5)

This table presents the distribution of suicide methods for 119,122 male and 41,338 female
cases.[1][2][3]
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Suicide Method Males (%) Females (%)
Hanging 54.3 35.6

Poisoning by Drugs 8.6 24.7

Firearms 9.7 Not specified in top 3

Jumping from a high place

Not specified in top 3

145

Table 2: Most Frequent Suicide Methods by Gender
Across 16 European Countries

This table details the most common methods of suicide for males and females in the

participating countries.[1][2]

Gender Most Frequent Method Countries
] All participating countries
Males Hanging ]
except Switzerland.[1]
Switzerland (most frequent),
_ Belgium, Estonia, Finland,
Firearms .
Germany, and Slovenia
(second most frequent).[1]
Belgium, Estonia, Germany,
Females Hanging Hungary, Ireland, Netherlands,

Portugal, and Slovenia.[1]

Poisoning by Drugs

England, Finland, Iceland,

Scotland, and Switzerland.[1]

Jumping from a high place

Italy (South Tyrol),
Luxembourg, and Spain.[1]

Table 3: Gender Differences in Lethality of Suicidal Acts

in Four European Countries
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This table is based on a study in Germany, Hungary, Ireland, and Portugal, analyzing 8,942
suicidal acts (767 completed, 8,175 attempted).[4][5][6]

Metric Males Females

Lethality of Suicidal Acts 13.91% 4.05%

Male to Female Lethality Ratio  3.4:1

Serious Suicide Attempts (of
57.1% 48.6%
non-fatal acts)

The study found that the higher lethality in males is explained by their choice of more lethal
methods and a higher lethality even within the same method.[4][5][7]

Table 4: Suicide Rates in Youths (15-24 years) in 15
European Countries (2000-2004/5)

This table summarizes the range of suicide rates observed in the youth population across the
studied European nations.[8]

Gender Suicide Rate Range (per 100,000)
Males 55-35.1
Females 1.3-85

Hanging was the most frequently used method for both genders in this age group.[8]

Experimental Protocols

The methodologies employed in these epidemiological analyses are detailed below.

Data Source and Study Population

e Primary Data Source: The data were collected from 16 European countries participating in
the "European Alliance Against Depression” (EAAD) project.[1][2][3] The countries/regions
included were Belgium (Flemish Region), England, Estonia, Finland, Germany, Hungary,

© 2025 BenchChem. All rights reserved. 3/10 Tech Support


https://pubmed.ncbi.nlm.nih.gov/26147965/
https://plos.figshare.com/articles/dataset/_What_Are_Reasons_for_the_Large_Gender_Differences_in_the_Lethality_of_Suicidal_Acts_An_Epidemiological_Analysis_in_Four_European_Countries_/1474268
https://research.rug.nl/files/28339626/journal.pone.0129062.pdf
https://pubmed.ncbi.nlm.nih.gov/26147965/
https://plos.figshare.com/articles/dataset/_What_Are_Reasons_for_the_Large_Gender_Differences_in_the_Lethality_of_Suicidal_Acts_An_Epidemiological_Analysis_in_Four_European_Countries_/1474268
https://www.researchgate.net/publication/279956492_What_Are_Reasons_for_the_Large_Gender_Differences_in_the_Lethality_of_Suicidal_Acts_An_Epidemiological_Analysis_in_Four_European_Countries
https://pubmed.ncbi.nlm.nih.gov/18625519/
https://pubmed.ncbi.nlm.nih.gov/18625519/
https://jech.bmj.com/content/jech/62/6/545.full.pdf
https://pubmed.ncbi.nlm.nih.gov/18477754/
https://www.researchgate.net/publication/5373307_Suicide_methods_in_Europe_A_gender-specific_analysis_of_countries_participating_in_the_European_Alliance_Against_Depression
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12323086?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Iceland, Ireland, Italy (South Tyrol), Luxembourg, the Netherlands, Portugal, Scotland,
Slovenia, Spain, and Switzerland.[1]

o Study on Lethality: Data for the analysis of gender differences in lethality were collected from
mental health care services in four European countries: Germany, Hungary, Ireland, and
Portugal, as part of the EU-funded "OSPI-Europe" project.[5] Completed suicides were
derived from official statistics, while data on suicide attempts were assessed from clinical
records.[5][7]

o Time Frame: The primary analysis of suicide methods covered the years 2000-2004/5.[1][2]

» Data Verification: The reliability of the collected data was tested by comparing it with the
WHO European Mortality Database.[1]

Classification of Suicide Methods
» Suicide methods were re-categorized into distinct groups based on the International

Classification of Diseases, 10th Revision (ICD-10) codes (X60-X84).[1][9]

e The category "other" included methods that each accounted for less than 3% of the total
suicides.[1]

Statistical Analysis

o Software: Statistical analyses were performed using SPSS 14.0 and StatsDirect 2.3.7.[1]

o Gender Comparison: To compare suicide methods between males and females, relative risks
(RR) with 95% confidence intervals were calculated.[1][2]

o Country Grouping: Hierarchical clustering using the Ward method was applied to group
countries with similar patterns of suicide methods. This was done separately for males and
females using standardized Z-scores.[1][2]

o Lethality Analysis:

o Method-specific lethality was calculated as: (Number of completed suicides per method *
100) / (Number of completed suicides per method + Number of attempted suicides per
method).[5][7]
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o Gender differences in the distribution of suicidal acts were tested for significance using the
X2-test.[5]

o Abinary logistic regression analysis was used to identify predictors of lethality.[4][5]

o Poisson regression analysis was employed to examine the contribution of the choice of
method and method-specific lethality to the gender differences in the lethality of suicidal
acts.[4][5]

Mandatory Visualizations

The following diagrams illustrate the logical and experimental workflows described in the
research.
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Caption: Workflow of the Epidemiological Analysis of Suicide Methods in Europe.
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Caption: Logical Framework for Analyzing Gender Differences in Suicide Lethality.
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Caption: Process for Grouping Countries based on Suicide Method Patterns.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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